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Compound of Interest

Compound Name: Arbutin-d4

Cat. No.: B10822119 Get Quote

An In-depth Overview of the Commercial Availability, Chemical Properties, and Analytical

Applications of a Key Isotope-Labeled Internal Standard.

This technical guide provides a comprehensive overview of Arbutin-d4, a deuterated analog of

Arbutin, for researchers, scientists, and drug development professionals. This document details

its commercial availability, key chemical and physical properties, and its primary application as

an internal standard in quantitative analytical methodologies.

Commercial Availability and Suppliers
Arbutin-d4 is commercially available from several specialized chemical suppliers. It is primarily

intended for research and development purposes and is commonly used as an internal

standard for the quantification of Arbutin in various matrices by gas chromatography (GC) or

liquid chromatography-mass spectrometry (LC-MS).[1][2][3] Below is a summary of key

suppliers and their product specifications.
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Supplier
Catalog
Number

Product
Name

Purity Formulation Storage

Cayman

Chemical
33289 Arbutin-d4

≥99%

deuterated

forms (d1-d4)

[3]

Solid -20°C[3]

MedChemEx

press
HY-N0192S Arbutin-d4 Not specified Solid

Refer to

Certificate of

Analysis[4]

Bertin

Bioreagent
33289 Arbutin-d4 Not specified Solid

Dry ice

(shipping)[1]

Physicochemical Properties and Stability
A thorough understanding of the physicochemical properties of Arbutin-d4 is essential for its

effective use in analytical method development.
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Property Value Reference

Formal Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-(4-

hydroxyphenoxy-2,3,5,6-

d4)tetrahydro-2H-pyran-3,4,5-

triol

[3]

Synonyms β-Arbutin-d4 [3]

Molecular Formula C₁₂H₁₂D₄O₇ [3]

Formula Weight 276.3 g/mol [3]

Solubility

Soluble in water.[3] The

unlabeled form, β-Arbutin, is

soluble in DMSO (54 mg/mL)

and water (54 mg/mL), and

insoluble in ethanol.[5]

Stability

Stable for ≥ 4 years when

stored at -20°C.[3] Studies on

the unlabeled form show that it

is stable in water and methanol

solutions in the absence of

buffers but can be unstable

under strong hydrolytic

conditions.[6] It is also

sensitive to ultraviolet

radiation.[7]

Origin Synthetic [3]

Experimental Protocols: Quantification of Arbutin
using Arbutin-d4 as an Internal Standard
The primary application of Arbutin-d4 is as a stable isotope-labeled internal standard (SIL-IS)

for the accurate quantification of Arbutin in biological and other matrices. The use of a SIL-IS is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.caymanchem.com/product/33289/arbutin-d4
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.selleckchem.com/datasheet/Arbutin(Uva,-p-Arbutin)-S226301-DataSheet.html
https://www.caymanchem.com/product/33289/arbutin-d4
https://pubmed.ncbi.nlm.nih.gov/26352830/
https://pubmed.ncbi.nlm.nih.gov/23649246/
https://www.caymanchem.com/product/33289/arbutin-d4
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/product/b10822119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


considered the gold standard in quantitative mass spectrometry as it compensates for

variations in sample preparation, injection volume, and matrix effects.[8][9]

Validated LC-MS/MS Method for Arbutin Quantification
A precise and accurate method for the detection and quantification of arbutin using Arbutin-d4
as a stable isotope-labeled internal standard has been developed and validated.[8][10]

Method Validation Parameters:[8][10]

Parameter Result

Linearity (r²) 1.000

Precision (RSD) ≤ 2.5%

Accuracy (Recovery) 97.42–98.52%

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Sample Preparation and Analysis Workflow
The general workflow for using Arbutin-d4 as an internal standard in a bioanalytical LC-

MS/MS assay involves the following steps:[1]

Sample Collection and Preparation: The biological sample (e.g., plasma, tissue homogenate)

is collected.

Internal Standard Spiking: A known and fixed concentration of Arbutin-d4 is added to the

sample at the earliest stage of sample preparation. This is crucial to account for any analyte

loss during the extraction process.[11]

Analyte Extraction: The analyte (Arbutin) and the internal standard (Arbutin-d4) are

extracted from the biological matrix. Common extraction techniques include protein

precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).
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LC Separation: The extracted sample is injected into a liquid chromatography system for the

separation of Arbutin and Arbutin-d4 from other components in the sample.

MS/MS Detection: The separated compounds are introduced into a tandem mass

spectrometer for detection and quantification. The mass spectrometer is set to monitor

specific precursor-to-product ion transitions for both Arbutin and Arbutin-d4.

Quantification: The concentration of Arbutin in the original sample is determined by

calculating the ratio of the peak area of Arbutin to the peak area of the known concentration

of Arbutin-d4.
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Experimental workflow for the quantification of Arbutin using Arbutin-d4 as an internal

standard.
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Mechanism of Action of Arbutin: Context for
Analytical Studies
Understanding the biological context of Arbutin is crucial for designing relevant quantitative

studies. Arbutin is a well-known inhibitor of tyrosinase, a key enzyme in melanin synthesis.[12]

This inhibitory action makes it a popular ingredient in skin-lightening cosmetic products. The

quantification of Arbutin in various formulations and biological samples is therefore important

for efficacy and safety assessments.

The signaling pathway for melanin synthesis involves the activation of the melanocortin 1

receptor (MC1R) by α-melanocyte-stimulating hormone (α-MSH). This triggers a cascade that

leads to the activation of microphthalmia-associated transcription factor (MITF), which in turn

upregulates the expression of tyrosinase (TYR). Arbutin acts as a competitive inhibitor of

tyrosinase, thereby reducing the production of melanin.[13][14]
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Simplified signaling pathway of melanin synthesis and the inhibitory action of Arbutin.
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Conclusion
Arbutin-d4 is an essential tool for researchers and drug development professionals engaged in

the quantitative analysis of Arbutin. Its commercial availability from reputable suppliers, coupled

with its well-characterized physicochemical properties, makes it a reliable internal standard for

LC-MS and GC-MS applications. The use of Arbutin-d4 in validated analytical methods

ensures the accuracy and precision of quantitative data, which is critical for pharmacokinetic

studies, formulation analysis, and safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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